Cas no 2168382-31-6 (2-(2-Chloropyrimidin-4-yl)propanoic acid)
2168382-31-6 structure
Product Name:2-(2-Chloropyrimidin-4-yl)propanoic acid
CAS No:2168382-31-6
MF:C7H7ClN2O2
MW:186.595680475235
CID:6794393
PubChem ID:155895222
Update Time:2024-09-13
2-(2-Chloropyrimidin-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- starbld0044563
- 2168382-31-6
- 2-(2-Chloropyrimidin-4-yl)propanoic acid
-
- Inchi: 1S/C7H7ClN2O2/c1-4(6(11)12)5-2-3-9-7(8)10-5/h2-4H,1H3,(H,11,12)
- InChI Key: VILDAGRVYZNUGZ-UHFFFAOYSA-N
- SMILES: ClC1=NC=CC(C(C(=O)O)C)=N1
Computed Properties
- Exact Mass: 186.0196052g/mol
- Monoisotopic Mass: 186.0196052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 63.1Ų
2-(2-Chloropyrimidin-4-yl)propanoic acid Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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